3-Cyclopropoxy-4-fluoro-5-nitropyridine

• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-fluoro-5-nitropyridine
• InChI: InChI=1S/C8H7FN2O3/c9-8-6(11(12)13)3-10-4-7(8)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: FHNCAHRLSPIPGC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CN=C2)[N+](=O)[O-])F

Description

3-Cyclopropoxy-4-fluoro-5-nitropyridine is a substituted pyridine derivative featuring a cyclopropoxy group at position 3, a fluorine atom at position 4, and a nitro group at position 5. The cyclopropoxy substituent introduces steric bulk and lipophilicity, while the fluorine atom enhances electronegativity and metabolic stability. The nitro group at position 5 serves as an electron-withdrawing moiety, influencing reactivity in electrophilic or nucleophilic substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of fluorinated pyridines, including 3-Cyclopropoxy-4-fluoro-5-nitropyridine, involves several methods. One common approach is the diazotization of amino-substituted pyridines followed by fluorination. For example, 2-fluoro-5-nitropyridine can be synthesized from 2-amino-5-nitropyridine through diazotization in 60% hydrofluoric acid . Another method involves the decomposition of fluoborates (Schiemann reaction) or fluosilicates .

Industrial Production Methods

Industrial production methods for fluorinated pyridines often involve large-scale reactions using similar synthetic routes. The choice of method depends on the desired yield, purity, and cost-effectiveness of the process. The use of advanced fluorinating reagents and catalysts can enhance the efficiency and selectivity of the reactions.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-fluoro-5-nitropyridine undergoes various chemical reactions, including:

Nucleophilic Substitution: The nitro group can be substituted with nucleophiles such as amines or alcohols.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation: The compound can undergo oxidation reactions, although specific conditions and reagents for such reactions are less commonly reported.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or aqueous methanol can be used for substitution reactions.

Reduction: Catalysts like palladium on carbon (Pd/C) and hydrogen gas are commonly used for the reduction of nitro groups.

Major Products Formed

Nucleophilic Substitution: Substituted pyridines with various functional groups depending on the nucleophile used.

Reduction: Amino-substituted pyridines.

Scientific Research Applications

3-Cyclopropoxy-4-fluoro-5-nitropyridine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated pyridines and other heterocyclic compounds.

Biology: Fluorinated pyridines are often used in the development of biologically active molecules, including pharmaceuticals and agrochemicals.

Medicine: The compound’s derivatives may have potential therapeutic applications, although specific uses are still under investigation.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-fluoro-5-nitropyridine involves its interaction with molecular targets through its functional groups. The nitro group can participate in redox reactions, while the fluorine atom can influence the compound’s electronic properties. The cyclopropoxy group may affect the compound’s steric interactions with biological targets. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Comparative Properties of Nitro-Substituted Heterocycles

Compound Name	Ring Type	Substituents (Positions)	Molecular Weight (g/mol)	LogP (Predicted)	Key Reactivity Notes
3-Cyclopropoxy-4-fluoro-5-nitropyridine	Pyridine	3-Cyclopropoxy, 4-F, 5-NO2	~212.15	~1.8	Nitro group meta to cyclopropoxy
4-Hydroxy-3-nitropyridine	Pyridine	4-OH, 3-NO2	~140.10	~0.5	Ortho nitro-hydroxyl interaction
4-Hydroxy-5-nitropyrimidine	Pyrimidine	4-OH, 5-NO2	~141.08	~-0.2	Reduced aromatic stabilization

Notes

• Limitations : Direct experimental data on 3-Cyclopropoxy-4-fluoro-5-nitropyridine are sparse in the provided literature. Comparisons rely on structural analogs and computational predictions.
• Contradictions: While cyclopropoxy groups generally reduce solubility, some studies suggest that steric effects may unexpectedly enhance solubility in nonpolar solvents—a hypothesis requiring validation.
• Future Directions : Targeted synthesis and spectroscopic characterization (e.g., NMR, X-ray crystallography) are needed to confirm electronic and steric properties.